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Abstract
Diphenylcarbazone (C₁₃H₁₂N₄O) is an organic compound widely utilized in analytical

chemistry as an indicator for mercurimetric titrations and as a chromogenic reagent for the

spectrophotometric determination of various metal ions, most notably mercury. This technical

guide provides a comprehensive overview of the chemical and physical properties of

diphenylcarbazone, including its structure, solubility, and spectral characteristics. Detailed

experimental protocols for its synthesis, property determination, and analytical applications are

presented to facilitate its effective use in a laboratory setting. Furthermore, this guide visualizes

key processes involving diphenylcarbazone, such as its tautomeric equilibrium and its

application in analytical workflows, through Graphviz diagrams.

Chemical Properties
Diphenylcarbazone, systematically named 1,5-diphenylcarbazone, is a derivative of

carbazone. Its chemical reactivity is largely dictated by the presence of the azo (-N=N-) and

hydrazone (-NH-N=C<) functional groups, which are involved in its characteristic color-forming

reactions with metal ions.

1.1. Structure and Tautomerism

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b146866?utm_src=pdf-interest
https://www.benchchem.com/product/b146866?utm_src=pdf-body
https://www.benchchem.com/product/b146866?utm_src=pdf-body
https://www.benchchem.com/product/b146866?utm_src=pdf-body
https://www.benchchem.com/product/b146866?utm_src=pdf-body
https://www.benchchem.com/product/b146866?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146866?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Diphenylcarbazone exists in a tautomeric equilibrium between its keto and enol forms.[1] The

enol form is capable of deprotonation to form a resonance-stabilized anion, which is crucial for

its ability to chelate with metal ions. This equilibrium is influenced by the solvent's polarity.[2][3]
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Figure 1: Keto-Enol Tautomerism of Diphenylcarbazone.

1.2. Complexation with Metal Ions

The deprotonated enol form of diphenylcarbazone acts as a bidentate ligand, forming

intensely colored complexes with various metal ions, including mercury(II), chromium(III), and

copper(II).[4][5] The formation of a violet-blue complex with excess mercuric ions is the basis

for its use as an indicator in mercurimetry.[6][7] The reaction with mercury(II) ions is highly

sensitive, allowing for the spectrophotometric determination of mercury at trace levels.[8]
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Figure 2: Complexation of Diphenylcarbazone with a Mercury(II) Ion.

Physical Properties
The physical properties of diphenylcarbazone are summarized in the table below.
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Property Value

Molecular Formula C₁₃H₁₂N₄O

Molecular Weight 240.26 g/mol [9]

Appearance
Orange to yellow-orange crystalline powder or

needles[4]

Melting Point 153-158 °C (with decomposition)

Boiling Point Not available

Solubility
Insoluble in water; soluble in ethanol, acetone,

chloroform, and benzene[4][5]

pKa (predicted) 9.83 ± 0.43

UV-Vis λmax (Hg²⁺ complex) ~540 nm[8]

Spectral Properties
3.1. UV-Visible Spectroscopy

In solution, diphenylcarbazone exhibits characteristic absorption in the UV-visible region.

Upon complexation with metal ions, a significant bathochromic shift is observed. The

diphenylcarbazone-mercury(II) complex, for instance, has a maximum absorbance at

approximately 540 nm, which allows for its quantitative determination.[8]

3.2. Infrared (IR) Spectroscopy

The IR spectrum of diphenylcarbazone displays characteristic absorption bands

corresponding to its functional groups. Key peaks include:

N-H stretching: Broad bands in the region of 3200-3400 cm⁻¹ due to hydrogen bonding.[10]

C=O stretching (keto form): A strong absorption band around 1670-1700 cm⁻¹.[10]

C=N and N=N stretching: Bands in the 1500-1650 cm⁻¹ region.

Aromatic C-H and C=C stretching: Multiple bands characteristic of the phenyl rings.
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3.3. Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H and ¹³C NMR spectra of diphenylcarbazone in a suitable deuterated solvent (e.g.,

DMSO-d₆) would show signals corresponding to the aromatic protons and carbons of the two

phenyl rings, as well as signals for the N-H protons. The exact chemical shifts and coupling

constants are dependent on the solvent and the predominant tautomeric form.

Experimental Protocols
4.1. Synthesis of Diphenylcarbazone

Diphenylcarbazone is typically synthesized by the oxidation of 1,5-diphenylcarbazide.[11]

Objective: To synthesize 1,5-diphenylcarbazone from 1,5-diphenylcarbazide.

Materials:

1,5-diphenylcarbazide

Ethanol

Sodium carbonate (Na₂CO₃)

Diethyl ether

Nitric acid (3M) or glacial acetic acid

Beakers, Erlenmeyer flasks, separatory funnel, Büchner funnel, and filter paper

Magnetic stirrer and stir bar

Procedure:

Dissolve a known quantity of crude 1,5-diphenylcarbazide (which may be a mixture with

diphenylcarbazone) in warm ethanol.

Prepare an aqueous solution of sodium carbonate and add it to the ethanolic solution of the

starting material.
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Cool the alkaline solution and extract it multiple times with diethyl ether to remove unreacted

diphenylcarbazide. Discard the ether layers.

Acidify the remaining aqueous alkaline solution with 3M nitric acid or glacial acetic acid until

the precipitation of diphenylcarbazone is complete.

Collect the orange-red precipitate by vacuum filtration using a Büchner funnel.

Wash the precipitate with cold water and air-dry it.

Store the purified diphenylcarbazone in a dark container to prevent photochemical

degradation.

4.2. Determination of Melting Point (Capillary Method)

Objective: To determine the melting point range of a solid organic compound.[12][13][14][15]

Materials:

Dry, powdered sample of diphenylcarbazone

Capillary tubes (sealed at one end)

Melting point apparatus or Thiele tube with a high-boiling point liquid (e.g., mineral oil)

Thermometer

Procedure:

Load a small amount of the dry, powdered diphenylcarbazone into the open end of a

capillary tube to a height of 2-3 mm.

Pack the sample into the sealed end of the tube by tapping the tube gently on a hard surface

or by dropping it through a long glass tube.[13]

Place the capillary tube in the heating block of the melting point apparatus or attach it to the

thermometer in a Thiele tube setup.[14]
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Heat the sample rapidly to a temperature about 15-20°C below the expected melting point.

Then, decrease the heating rate to 1-2°C per minute to allow for thermal equilibrium.

Record the temperature at which the first drop of liquid appears (the beginning of the melting

range).

Record the temperature at which the entire sample has melted into a clear liquid (the end of

the melting range).

Repeat the determination with a fresh sample to ensure accuracy.

4.3. Spectrophotometric Determination of Mercury(II)

Objective: To determine the concentration of mercury(II) ions in an aqueous sample using

diphenylcarbazone.[8]

Materials:

Standard solution of mercury(II)

Diphenylcarbazone solution (e.g., 0.001 M in ethanol)

Nitric acid (for pH adjustment)

UV-Vis spectrophotometer and cuvettes

Volumetric flasks and pipettes

Procedure:

Preparation of Standard Curve:

Prepare a series of standard solutions of mercury(II) of known concentrations in volumetric

flasks.

To each standard, add a specific volume of the diphenylcarbazone solution and adjust

the pH to the optimal range (typically 2.5-4) using nitric acid.[8]
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Allow the color to develop for a consistent period (e.g., 15 minutes).[8]

Measure the absorbance of each solution at the wavelength of maximum absorbance

(~540 nm) against a reagent blank.

Plot a calibration curve of absorbance versus mercury(II) concentration.

Analysis of Unknown Sample:

Take a known volume of the sample containing an unknown concentration of mercury(II).

Treat the sample in the same manner as the standards (add diphenylcarbazone solution,

adjust pH, and allow for color development).

Measure the absorbance of the sample solution at ~540 nm.

Determine the concentration of mercury(II) in the sample by interpolating its absorbance

on the calibration curve.
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Figure 3: Workflow for Spectrophotometric Determination of Mercury.
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Safety and Handling
Diphenylcarbazone should be handled with appropriate personal protective equipment,

including gloves, safety glasses, and a lab coat. It is an irritant to the eyes, skin, and respiratory

system. In case of contact, flush the affected area with plenty of water. Store in a cool, dry, and

well-ventilated area away from sources of ignition and light.

Conclusion
Diphenylcarbazone is a versatile organic compound with well-defined chemical and physical

properties that make it an invaluable reagent in analytical chemistry. Its ability to form intensely

colored complexes with metal ions, particularly mercury, allows for sensitive and accurate

quantitative analysis. The experimental protocols provided in this guide offer a practical

framework for the synthesis, characterization, and application of diphenylcarbazone in a

research or industrial laboratory setting. A thorough understanding of its properties and

adherence to proper handling procedures are essential for its effective and safe utilization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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